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Compound of Interest

Compound Name: Y1R probe-1
Cat. No.: B12409071
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing Y1R probe-1,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. In the absence of a specific Safety Data Sheet (SDS), a conservative approach,
treating the compound as potentially hazardous chemical waste, is recommended. This guide
provides essential, step-by-step procedural information for the safe handling and disposal of
Y1R probe-1.

Key Characteristics of Y1R Probe-1

A summary of the available quantitative data for YIR probe-1 is presented below. This
information is crucial for correct labeling and waste management.
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Property Value
Chemical Formula CeaH71F3N10012
Molecular Weight 1229.30 g/mol
o A high-affinity fluorescence probe for the
Description )
Neuropeptide Y Y1 Receptor.
Store at -20°C for up to 2 years (powder), or in
Storage

DMSO at -80°C for up to 6 months.

Experimental Protocols Referenced

Currently, no specific experimental protocols detailing the disposal of Y1R probe-1 are publicly

available. The following disposal procedure is based on established best practices for

laboratory chemical waste management.

Step-by-Step Disposal Procedure for Y1IR Probe-1

1.

Waste Identification and Segregation:

Treat all materials contaminated with Y1R probe-1 (e.g., unused solutions, contaminated
labware, gloves, and paper towels) as chemical waste.

Do not mix Y1R probe-1 waste with other waste streams such as biological, radioactive, or
general trash to prevent dangerous reactions and cross-contamination.[1]

Segregate solid waste contaminated with Y1R probe-1 from liquid waste into separate,
clearly marked containers.

. Waste Collection and Container Management:

Use a dedicated, leak-proof, and chemically compatible container for collecting Y1R probe-1
waste. Plastic is often preferred for waste storage.[2]

Ensure the waste container is always securely closed, except when adding waste, to prevent
spills and evaporation.[3]
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» The container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including the full chemical name "Y1R probe-1" and its known characteristics.

3. Consultation and Adherence to Institutional Policies:

e Crucially, consult your institution's Environmental Health and Safety (EHS) department for
specific guidance on chemical waste disposal.[4] EHS will provide information on local
regulations and institutional protocols.

» Follow all institutional requirements for waste accumulation, storage duration, and
scheduling a waste pickup.

4. Waste Pickup and Final Disposal:

» Store the labeled waste container in a designated satellite accumulation area within your
laboratory.[2]

» Arrange for a hazardous waste pickup through your institution's EHS program. Trained
personnel will then manage the final disposal in compliance with all federal, state, and local
regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Y1IR
probe-1.
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Consult Y1R probe-1
Safety Data Sheet (SDS)
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Caption: Workflow for the proper disposal of Y1R probe-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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